3-methyl-4-nitro-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthetic Chemistry and Materials Science
Benzamide derivatives have been extensively explored for their utility in synthetic chemistry and materials science. For instance, metal complexes of novel benzamides have demonstrated significant antibacterial activities, suggesting potential applications in developing new antimicrobial agents (Khatiwora et al., 2013). Moreover, the synthesis of polysubstituted 4H-pyran derivatives, through microwave-assisted reactions involving benzamides, has shown promising anticancer activities, indicating the potential for creating novel anticancer drugs (Hadiyal et al., 2020). Additionally, benzamide-based polyamides with high refractive indices and small birefringences have been synthesized, offering new materials for optical applications (Tapaswi et al., 2015).
Biomedical Research
In the realm of biomedical research, benzamide derivatives have found applications in drug discovery and development. For example, Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, a class of compounds related to benzamides, have been synthesized and evaluated for their antidepressant and nootropic activities, highlighting the therapeutic potential in mental health treatment (Thomas et al., 2016). Additionally, benzamide derivatives have been investigated for their role as corrosion inhibitors, providing insights into the development of materials resistant to corrosive environments, which is crucial for biomedical device longevity (Mishra et al., 2018).
Future Directions
Pyrrolidine derivatives are widely used in drug discovery due to their ability to modify physicochemical parameters and obtain the best ADME/Tox results for drug candidates . Therefore, “3-methyl-4-nitro-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide” and similar compounds may have potential applications in the development of new drugs.
Properties
IUPAC Name |
3-methyl-4-nitro-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4/c1-12-11-13(4-9-16(12)21(24)25)18(23)19-14-5-7-15(8-6-14)20-10-2-3-17(20)22/h4-9,11H,2-3,10H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIKYCCGJWVTSTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCCC3=O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.